Cas no 1261893-49-5 (4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid)

4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a fluoro-hydroxyphenyl group. Its bifluorinated structure enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where fluorine incorporation often improves metabolic stability and bioavailability. The hydroxyl and carboxylic acid functional groups provide versatile reactivity for further derivatization, such as esterification or amidation. This compound is particularly valuable in the development of bioactive molecules, where its precise substitution pattern can influence binding affinity and selectivity. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to potential reactivity of functional groups.

4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid structure

1261893-49-5 structure

Product Name:4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid

CAS No:1261893-49-5

MF:C₁₃H₈F₂O₃

MW:250.197630882263

MDL:MFCD18319792

CID:2761756

PubChem ID:53225710

Update Time:2025-05-28

4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-FLUORO-2-(5-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
- DTXSID70689442
- MFCD18319792
- 1261893-49-5
- 5,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
- 4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%
- 4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid
- MDL： MFCD18319792
- Inchi： 1S/C13H8F2O3/c14-7-1-3-9(13(17)18)10(5-7)11-6-8(15)2-4-12(11)16/h1-6,16H,(H,17,18)
- InChI Key： UQQJWIIOCGGULT-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=C(C=CC=1O)F

Computed Properties

Exact Mass: 250.04415044Da
Monoisotopic Mass: 250.04415044Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.5Å²

4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326873-5 g	4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261893-49-5	95%	5g	€1159.00	2023-04-26
abcr	AB326873-5g	4-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261893-49-5	95%	5g	€1159.00	2025-04-21